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Compound of Interest

Compound Name: 5-Carboxypyridine-3-boronic acid

Cat. No.: B1273509

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxypyridine-3-boronic acid, also known as 5-borononicotinic acid, is a bifunctional
molecule of significant interest in medicinal chemistry and organic synthesis. Its structure
incorporates both a carboxylic acid and a boronic acid functional group on a pyridine ring,
making it a versatile building block for the creation of complex molecular architectures. The
presence of the pyridine nitrogen, carboxylic acid, and boronic acid moieties imparts unique
electronic and binding properties, positioning it as a valuable component in the design of novel
therapeutic agents and functional materials. This technical guide provides an in-depth overview
of the core physicochemical properties of 5-carboxypyridine-3-boronic acid, detailed
experimental protocols for their determination, and a discussion of its potential applications.

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-carboxypyridine-3-boronic
acid is fundamental for its application in research and development. These properties influence
its solubility, stability, reactivity, and pharmacokinetic profile.
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Property Value Reference
Molecular Formula CeHeBNOa4 [1]
Molecular Weight 166.93 g/mol [1]

CAS Number 913836-03-0 [1]
Appearance Solid

Melting Point 226-230 °C [1]

Boiling Point 486.3 °C at 760 mmHg [1]

Density 1.5 g/cm3 [1]

No experimental data
available. Boronic acids
generally exhibit low solubility
in water, which can be
enhanced by the addition of
Solubility sugars. Their solubility in [2][3]
organic solvents varies, with
higher solubility often observed
in ethers and ketones and
lower solubility in

hydrocarbons.

No experimental data

available. Arylboronic acids

typically have pKa values in

the range of 4-10. The

pKa . [4]

presence of both a carboxylic

acid and the pyridine nitrogen

will result in multiple ionization

states.

logP (predicted) A predicted XlogP value is [5]
available, though the specific
value is not consistently
reported across all sources.

The partition coefficient is a
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critical parameter for predicting

drug-likeness.

INChI=1S/C6H6BNO4/c9-
InChl 6(10)4-1-5(7(11)12)3-8-2-4/h1-  [1]
3,11-12H,(H,9,10)

SMILES B(C1=CC(=CN=C1)C(=0)0) "
(0)0

Experimental Protocols

Accurate determination of physicochemical properties is crucial for the successful application of
5-carboxypyridine-3-boronic acid. Below are detailed methodologies for key experiments.

Solubility Determination (Dynamic Method)

The dynamic or synthetic method is a common technique for determining the solubility of
boronic acids in various solvents.

Principle: This method involves visually or instrumentally monitoring the dissolution of a solid in
a liquid upon controlled heating to determine the temperature at which complete dissolution
occurs for a given composition.

Apparatus:

Jacketed glass vessel with a magnetic stirrer

Temperature probe

Light source and a photodetector or a turbidity sensor

Programmable thermostat

Procedure:

o A precise amount of 5-carboxypyridine-3-boronic acid and the selected solvent are
weighed and placed into the jacketed glass vessel.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://frontierspecialtychemicals.com/product/5-carboxypyridine-3-boronic-acid/
https://frontierspecialtychemicals.com/product/5-carboxypyridine-3-boronic-acid/
https://www.benchchem.com/product/b1273509?utm_src=pdf-body
https://www.benchchem.com/product/b1273509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The mixture is stirred continuously while the temperature is slowly increased at a constant
rate (e.g., 0.1-0.5 °C/min).

The turbidity of the solution is monitored. The temperature at which the last solid particles
disappear and the solution becomes clear is recorded as the solubility temperature.

This process is repeated with different compositions of the solute and solvent to construct a
solubility curve.
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5-Carboxypyridine-3-boronic acid

Pd Catalyst + Base Biaryl/Heterocyclic Product

Aryl/Heteroaryl Halide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxypyridine-3-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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